![molecular formula C22H23N3O2 B5500007 4-(2-phenylethyl)-1-quinoxalin-2-ylpiperidine-4-carboxylic acid](/img/structure/B5500007.png)
4-(2-phenylethyl)-1-quinoxalin-2-ylpiperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of quinoxaline derivatives, including 4-(2-Phenylethyl)-1-quinoxalin-2-ylpiperidine-4-carboxylic acid, often involves reactions of pyrone-carboxylic acids with o-phenylenediamine or similar compounds. These reactions can yield a variety of quinoxaline derivatives with different substituents, affecting their chemical and physical properties (Obydennov & Sosnovskikh, 2015). Additionally, the synthesis of related quinoxalinecarboxylic acids with substituted phenyl groups at specific positions has been reported, highlighting the versatility of synthetic approaches in modifying the quinoxaline core structure (Takano et al., 2003).
Molecular Structure Analysis
The molecular structure of quinoxaline derivatives is characterized by their heterocyclic quinoxaline core, which can undergo various modifications at different positions to alter the compound's properties. Experimental and theoretical characterizations, including NMR, MS, IR, UV–vis, X-ray techniques, and computational studies, provide insights into the electronic and structural properties of these compounds (Faizi et al., 2018).
Chemical Reactions and Properties
Quinoxaline derivatives can participate in a variety of chemical reactions, including oxidative cyclization, decarboxylative acylation, and three-component reactions, to yield new compounds with potential pharmacological activities. These reactions highlight the reactivity and versatility of the quinoxaline core in synthetic chemistry (Bao et al., 2020).
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Quinoxaline Derivatives
A range of 2-substituted 3-(trifluoromethyl)quinoxalines have been synthesized, starting from 3-(trifluoromethyl)quinoxalin-2(1H)-one. This includes derivatives with various functional groups, highlighting the chemical versatility and potential for further modification of quinoxaline compounds (Didenko et al., 2015).
Structural Characterization of Quinoxalinecarboxylic Acid Derivatives
Novel quinoxalinecarboxylic acids bearing a substituted phenyl group have shown high potency and neuroprotective efficacy, indicating their potential in therapeutic applications (Takano et al., 2003).
Biological Activities
Antagonistic Activity on AMPA Receptors
Certain synthesized quinoxalinecarboxylic acids have demonstrated AMPA receptor antagonistic activity, suggesting potential uses in neuroprotective strategies (Takano et al., 2003).
Anti-microbial and Anti-TB Evaluation
Novel quinoxaline derivatives have been assessed for their anti-microbial and anti-tuberculosis activities, showing significant promise as therapeutic agents against these infections (Saravanan et al., 2017).
Serotonin Type-3 (5-HT3) Receptor Antagonists
Quinoxalin-2-carboxamides have been designed and evaluated for their properties as 5-HT3 receptor antagonists, highlighting their potential in treating disorders associated with this receptor (Mahesh et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(2-phenylethyl)-1-quinoxalin-2-ylpiperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2/c26-21(27)22(11-10-17-6-2-1-3-7-17)12-14-25(15-13-22)20-16-23-18-8-4-5-9-19(18)24-20/h1-9,16H,10-15H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQXJBAVKOLHGQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(CCC2=CC=CC=C2)C(=O)O)C3=NC4=CC=CC=C4N=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.